Cas no 941912-20-5 (5-(azepan-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(azepan-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile
• CAS No: 941912-20-5
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 5429805
• PubChem ID: 16958103
• Update Time: 2025-05-23

5-(azepan-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(azepan-1-yl)-2-[5-[(4-methoxyphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• 5-(azepan-1-yl)-2-(5-((4-methoxyphenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile
• 941912-20-5
• 5-(azepan-1-yl)-2-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-1,3-oxazole-4-carbonitrile
• AKOS001527084
• VU0609951-1
• F3309-0734
• 5-(Hexahydro-1H-azepin-1-yl)-2-[5-[(4-methoxyphenoxy)methyl]-2-furanyl]-4-oxazolecarbonitrile
• 5-(azepan-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C22H23N3O4/c1-26-16-6-8-17(9-7-16)27-15-18-10-11-20(28-18)21-24-19(14-23)22(29-21)25-12-4-2-3-5-13-25/h6-11H,2-5,12-13,15H2,1H3
• InChI Key： SKCGZNSUOIMQGF-UHFFFAOYSA-N
• SMILES： O1C(N2CCCCCC2)=C(C#N)N=C1C1=CC=C(COC2=CC=C(OC)C=C2)O1

Computed Properties

• Exact Mass: 393.16885622g/mol
• Monoisotopic Mass: 393.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 605.0±65.0 °C(Predicted)
• pka: 0.17±0.10(Predicted)

Additional information on 5-(azepan-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

5-(Azepan-1-Yl)-2-{5-(4-Methoxyphenoxy)Methylfuran-2-Yl}-1,3-Oxazole-4-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 941912-20-5, named 5-(azepan-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which integrates multiple functional groups and heterocyclic rings, offering a wide range of potential applications. Recent studies have highlighted its unique properties, particularly in the context of drug design and advanced materials development.

Structure and Synthesis

The molecular structure of 5-(azepan-1-yl)-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile is characterized by a fused heterocyclic system. The molecule features an azepane ring (a seven-membered nitrogen-containing ring), a furan moiety, and an oxazole ring. These structural elements are interconnected through specific substituents, including a methoxyphenyl group and a cyano group. The synthesis of this compound typically involves multi-step organic reactions, including coupling reactions, cyclizations, and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules.

Chemical Properties

From a chemical standpoint, this compound exhibits remarkable stability due to the aromaticity of its heterocyclic rings. The presence of electron-donating groups like the methoxyphenyl substituent enhances the molecule's reactivity in certain contexts. Additionally, the cyano group imparts strong electron-withdrawing effects, which can influence the molecule's electronic properties. Recent spectroscopic studies have revealed that the compound demonstrates unique UV-vis absorption characteristics, making it a candidate for applications in optoelectronic materials.

Biological Activity

One of the most promising aspects of 5-(azepan-1-yli)-2-{5-(4-methoxyphenoxy)methylfuran...} is its biological activity. Preclinical studies have shown that this compound exhibits potent inhibitory effects on specific enzyme targets associated with neurodegenerative diseases. The azepane ring is believed to play a critical role in modulating these activities by enhancing membrane permeability and binding affinity. Furthermore, recent research has explored its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

Applications in Materials Science

Beyond its biological applications, this compound has shown promise in materials science. Its rigid structure and conjugated system make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have demonstrated that thin films prepared from this compound exhibit excellent charge transport properties, which are essential for high-performance electronic devices. Ongoing studies aim to optimize its electronic properties further by introducing additional functional groups or modifying its crystallographic structure.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with 5-(azepan...). Although it is not classified as a hazardous material under current regulations, it is advisable to handle it in a well ventilated area using appropriate personal protective equipment (PPE). Storage should be conducted in accordance with standard laboratory practices to ensure stability and prevent contamination.

Future Prospects

The future outlook for 5-(azepan...) appears bright given its diverse applications across multiple disciplines. Ongoing research is focused on optimizing its synthesis pathways for large-scale production while exploring new biological targets for therapeutic intervention. Additionally, collaborations between chemists and materials scientists are expected to yield innovative applications in advanced materials technology.